Cas no 1364678-10-3 (5-(trifluoromethyl)-1,2-oxazol-3-ylmethanamine hydrochloride)

• Product Name: 5-(trifluoromethyl)-1,2-oxazol-3-ylmethanamine hydrochloride
• CAS No: 1364678-10-3
• MF: C₅H₆ClF₃N₂O
• MW: 202.562150478363
• MDL: MFCD29041184
• CID: 4674547
• PubChem ID: 66687333
• Update Time: 2025-06-13

5-(trifluoromethyl)-1,2-oxazol-3-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• MPIFDJIRVVSRNB-UHFFFAOYSA-N
• 5-trifluoromethyl-isoxazol-3-methanamine hydrochloride
• [5-(trifluoromethyl)-1,2-oxazol-3-yl]methanamine hydrochloride
• [5-(Trifluoromethyl)-1,2-oxazol-3-yl]methanamine;hydrochloride
• 5-(trifluoromethyl)-1,2-oxazol-3-ylmethanamine hydrochloride

• MDL： MFCD29041184
• Inchi： 1S/C5H5F3N2O.ClH/c6-5(7,8)4-1-3(2-9)10-11-4;/h1H,2,9H2;1H
• InChI Key： MPIFDJIRVVSRNB-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC(CN)=NO1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-(trifluoromethyl)-1,2-oxazol-3-ylmethanamine hydrochloride

5-(trifluoromethyl)-1,2-oxazol-3-ylmethanamine Hydrochloride (CAS No. 1364678-10-3): An Overview

5-(trifluoromethyl)-1,2-oxazol-3-ylmethanamine hydrochloride (CAS No. 1364678-10-3) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, also known as TFMO, is characterized by its unique structural features, including a trifluoromethyl group and an oxazolyl ring, which contribute to its chemical stability and reactivity. The hydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for various pharmaceutical formulations.

The trifluoromethyl group in 5-(trifluoromethyl)-1,2-oxazol-3-ylmethanamine hydrochloride is a key functional group that imparts several advantageous properties to the molecule. Fluorine atoms are known for their high electronegativity and small size, which can significantly influence the electronic and steric properties of organic molecules. This group can enhance the lipophilicity of the compound, improve its metabolic stability, and modulate its biological activity. These properties make TFMO an attractive candidate for drug development.

The oxazolyl ring in the structure of 5-(trifluoromethyl)-1,2-oxazol-3-ylmethanamine hydrochloride is another important feature. Oxazoles are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. They are known for their stability and ability to form strong hydrogen bonds, which can enhance the binding affinity of the molecule to biological targets. The presence of the oxazolyl ring in TFMO contributes to its potential as a ligand for various receptors and enzymes.

In recent years, significant research has been conducted on the potential therapeutic applications of 5-(trifluoromethyl)-1,2-oxazol-3-ylmethanamine hydrochloride. One notable area of interest is its use as a prodrug in cancer therapy. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The trifluoromethyl group in TFMO can be designed to be cleaved by specific enzymes or under certain conditions, releasing an active metabolite that targets cancer cells selectively. This approach can improve the efficacy and reduce the side effects of cancer treatments.

Beyond cancer therapy, 5-(trifluoromethyl)-1,2-oxazol-3-ylmethanamine hydrochloride has also shown promise in other therapeutic areas. For example, studies have explored its potential as an antiviral agent against various viral infections. The unique combination of the trifluoromethyl group and the oxazolyl ring may interfere with viral replication processes, making it a potential candidate for antiviral drug development.

In addition to its therapeutic applications, 5-(trifluoromethyl)-1,2-oxazol-3-ylmethanamine hydrochloride has been used as a building block in organic synthesis. Its reactivity and functional groups make it a valuable intermediate for synthesizing more complex molecules with diverse biological activities. Researchers have utilized this compound to develop novel compounds with improved pharmacological profiles and reduced toxicity.

The synthesis of 5-(trifluoromethyl)-1,2-oxazol-3-ylmethanamine hydrochloride involves several well-established chemical reactions. One common approach is to start with an appropriate nitrile or amide precursor and undergo a series of transformations to introduce the trifluoromethyl group and form the oxazolyl ring. The final step typically involves converting the free amine to its hydrochloride salt form using hydrogen chloride gas or a solution of hydrogen chloride in an appropriate solvent.

The physical and chemical properties of 5-(trifluoromethyl)-1,2-oxazol-3-ylmethanamine hydrochloride have been extensively characterized. It is a white crystalline solid with a melting point ranging from 180°C to 185°C. The compound is highly soluble in water and polar organic solvents such as methanol and ethanol but has limited solubility in non-polar solvents like hexane or diethyl ether. These properties make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of safety and handling, it is important to note that while 5-(trifluoromethyl)-1,2-oxazol-3-ylmethanamine hydrochloride is not classified as a hazardous material under current regulations, proper precautions should be taken during handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves and safety goggles, working in well-ventilated areas, and storing the compound in tightly sealed containers away from heat sources.

To summarize, 5-(trifluoromethyl)-1,2-oxazol-3-ylmethanamine hydrochloride (CAS No. 1364678-10-3) is a versatile compound with significant potential in pharmaceutical and chemical research. Its unique structural features make it an attractive candidate for drug development, particularly in areas such as cancer therapy and antiviral treatments. Additionally, its use as a building block in organic synthesis highlights its importance in developing novel compounds with improved pharmacological profiles.